Calcium sulfate hemihydrate
Calcium sulfate hemihydrate
Calcium Sulfate Hemihydrate is prepared from the utilization and recycling byproduct, phosphogypsum (PG) as raw material.
Plaster of paris appears as white or yellowish, finely divided, odorless powder consisting mostly or entirely of calcium sulfate hemihydrate, CaSO4*1/2H2O. Forms a paste when it is mixed with water that soon hardens into a solid. Used in making casts, molds, and sculpture. Generally non-toxic.
Calcium sulfate hemihydrate is a calcium salt and a hydrate.
A calcium salt that is used for a variety of purposes including: building materials, as a desiccant, in dentistry as an impression material, cast, or die, and in medicine for immobilizing casts and as a tablet excipient. It exists in various forms and states of hydration. Plaster of Paris is a mixture of powdered and heat-treated gypsum.
Plaster of paris appears as white or yellowish, finely divided, odorless powder consisting mostly or entirely of calcium sulfate hemihydrate, CaSO4*1/2H2O. Forms a paste when it is mixed with water that soon hardens into a solid. Used in making casts, molds, and sculpture. Generally non-toxic.
Calcium sulfate hemihydrate is a calcium salt and a hydrate.
A calcium salt that is used for a variety of purposes including: building materials, as a desiccant, in dentistry as an impression material, cast, or die, and in medicine for immobilizing casts and as a tablet excipient. It exists in various forms and states of hydration. Plaster of Paris is a mixture of powdered and heat-treated gypsum.
Brand Name:
Vulcanchem
CAS No.:
10034-76-1
VCID:
VC21260425
InChI:
InChI=1S/2Ca.2H2O4S.H2O/c;;2*1-5(2,3)4;/h;;2*(H2,1,2,3,4);1H2/q2*+2;;;/p-4
SMILES:
O.[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Ca+2].[Ca+2]
Molecular Formula:
(CaSO4)2.H2O
CaSO4·0.5H2O
Ca2H2O9S2
CaSO4·0.5H2O
Ca2H2O9S2
Molecular Weight:
290.3 g/mol
Calcium sulfate hemihydrate
CAS No.: 10034-76-1
Cat. No.: VC21260425
Molecular Formula: (CaSO4)2.H2O
CaSO4·0.5H2O
Ca2H2O9S2
Molecular Weight: 290.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Calcium Sulfate Hemihydrate is prepared from the utilization and recycling byproduct, phosphogypsum (PG) as raw material. Plaster of paris appears as white or yellowish, finely divided, odorless powder consisting mostly or entirely of calcium sulfate hemihydrate, CaSO4*1/2H2O. Forms a paste when it is mixed with water that soon hardens into a solid. Used in making casts, molds, and sculpture. Generally non-toxic. Calcium sulfate hemihydrate is a calcium salt and a hydrate. A calcium salt that is used for a variety of purposes including: building materials, as a desiccant, in dentistry as an impression material, cast, or die, and in medicine for immobilizing casts and as a tablet excipient. It exists in various forms and states of hydration. Plaster of Paris is a mixture of powdered and heat-treated gypsum. |
|---|---|
| CAS No. | 10034-76-1 |
| Molecular Formula | (CaSO4)2.H2O CaSO4·0.5H2O Ca2H2O9S2 |
| Molecular Weight | 290.3 g/mol |
| IUPAC Name | dicalcium;disulfate;hydrate |
| Standard InChI | InChI=1S/2Ca.2H2O4S.H2O/c;;2*1-5(2,3)4;/h;;2*(H2,1,2,3,4);1H2/q2*+2;;;/p-4 |
| Standard InChI Key | ZOMBKNNSYQHRCA-UHFFFAOYSA-J |
| SMILES | O.[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Ca+2].[Ca+2] |
| Canonical SMILES | O.[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Ca+2].[Ca+2] |
| Melting Point | 325 °F (Loses H2O) (NIOSH, 2016) 163 °C 325°F (Loses H2O) |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator